tert-Butyl 4-(aminomethyl)-4-[4-(trifluoromethyl)benzyl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(aminomethyl)-4-[[4-(trifluoromethyl)phenyl]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C19H27F3N2O2/c1-17(2,3)26-16(25)24-10-8-18(13-23,9-11-24)12-14-4-6-15(7-5-14)19(20,21)22/h4-7H,8-13,23H2,1-3H3
• InChI Key: IUWAHJWWMJPTOO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(CC2=CC=C(C=C2)C(F)(F)F)CN
• Molecular Formula: C19H27F3N2O2
• Molecular Weight: 372.4 g/mol

Description

Tert-Butyl 4-(aminomethyl)-4-[4-(trifluoromethyl)benzyl]piperidine-1-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of tert-Butyl 4-(aminomethyl)-4-[4-(trifluoromethyl)benzyl]piperidine-1-carboxylate involves the inhibition of the reuptake of dopamine, norepinephrine, and serotonin. This results in an increase in the concentration of these neurotransmitters in the synaptic cleft, leading to an enhancement of their effects on the postsynaptic receptors.
Biochemical and Physiological Effects
Tert-Butyl 4-(aminomethyl)-4-[4-(trifluoromethyl)benzyl]piperidine-1-carboxylate has been found to have several biochemical and physiological effects. It has been shown to improve cognitive function, enhance memory retention, and increase attention span. It has also been found to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

Tert-Butyl 4-(aminomethyl)-4-[4-(trifluoromethyl)benzyl]piperidine-1-carboxylate has several advantages and limitations for lab experiments. One of the advantages is its potency, which allows for the use of lower concentrations in experiments. However, its limited solubility in water can pose a challenge in some experiments.

Future Directions

There are several future directions for the research on tert-Butyl 4-(aminomethyl)-4-[4-(trifluoromethyl)benzyl]piperidine-1-carboxylate. One direction is the exploration of its potential applications in the treatment of neurological disorders such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and schizophrenia. Another direction is the investigation of its potential use as a tool for studying the central nervous system and its functions.
Conclusion
In conclusion, tert-Butyl 4-(aminomethyl)-4-[4-(trifluoromethyl)benzyl]piperidine-1-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Synthesis Methods

Tert-Butyl 4-(aminomethyl)-4-[4-(trifluoromethyl)benzyl]piperidine-1-carboxylate is synthesized through a multistep process involving the reaction of various chemical reagents. The synthesis begins with the reaction of 4-(trifluoromethyl)benzylamine with tert-butyl 4-formylpiperidine-1-carboxylate. This reaction results in the formation of tert-Butyl 4-(aminomethyl)-4-[4-(trifluoromethyl)benzyl]piperidine-1-carboxylate.

Scientific Research Applications

Tert-Butyl 4-(aminomethyl)-4-[4-(trifluoromethyl)benzyl]piperidine-1-carboxylate has been extensively studied for its potential applications in various scientific research fields. It has been found to have a significant impact on the central nervous system, making it a promising candidate for the treatment of various neurological disorders.